Cas no 36360-43-7 (4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile)

• Product Name: 4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile
• CAS No: 36360-43-7
• Molecular Formula: C₁₀H₈N₂
• Molecular Weight: 156.18392
• MDL: MFCD31697675
• CID: 292480
• PubChem ID: 12288599

4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4,5-dimethyl-
• 4,?5-?dimethyl-1,?2-?Benzenedicarbonitril?e
• 4,5-dimethylbenzene-1,2-dicarbonitrile
• 1,2-Dicyano-4,5-dimethylbenzene
• 4,5-Dimethylphthalonitrile
• 1,2-Dicyano-4,5-p-Tolylthiobenzene
• 4,5-Dimethyl-phthalonitrile
• CS-0451687
• FT-0741455
• 36360-43-7
• AS-76429
• DTXSID20484727
• AKOS022635515
• SCHEMBL8954330
• SB36843
• F21314
• MFCD28964903
• DA-22083

• MDL： MFCD31697675
• InChIKey： NNTKZPQZOSKWDE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2/c1-7-3-9(5-11)10(6-12)4-8(7)2/h3-4H,1-2H3
• SMILES： CC1=CC(=C(C=C1C)C#N)C#N

Computed Properties

• Exact Mass: 156.06884
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.068748264g/mol
• Heavy Atom Count: 12
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58
• Boiling Point: No data available
• Melting Point: 170-172 ºC (benzene )
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Almost insoluble (0.055 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides